2-[2-(4-methoxyphenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-(naphthalen-1-yl)acetamide

• Molecular Formula: C23H19N5O3
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H19N5O3/c1-31-16-11-9-15(10-12-16)21-25-23-26-22(30)19(28(23)27-21)13-20(29)24-18-8-4-6-14-5-2-3-7-17(14)18/h2-12,19H,13H2,1H3,(H,24,29)(H,25,26,27,30)
• InChI Key: SELXROXHZGQHJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C(=O)NC3=N2)CC(=O)NC4=CC=CC5=CC=CC=C54

Description

2-[2-(4-Methoxyphenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-(naphthalen-1-yl)acetamide is a heterocyclic compound featuring a fused imidazo[1,2-b][1,2,4]triazole core substituted with a 4-methoxyphenyl group at position 2 and an acetamide-linked naphthalen-1-yl moiety at position 4. This structure integrates aromatic, heterocyclic, and amide functionalities, which are common in pharmacologically active molecules.

Comparison with Similar Compounds

Triazole-Based Acetamides ()

Compounds such as N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide (6m) and 2-(4-((Naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-(3-nitrophenyl)acetamide (6c) share the acetamide-naphthalene motif but differ in their heterocyclic cores. These derivatives are synthesized via 1,3-dipolar cycloaddition between azides and alkynes under copper catalysis (Cu(OAc)₂), yielding 1,2,3-triazole rings .

Imidazothiadiazole Derivatives ()

Compounds like 2-(naphthalen-1-ylmethyl)-6-arylimidazo[2,1-b][1,3,4]thiadiazol-5-yl thiocyanate (8a-g) feature sulfur-containing heterocycles (imidazothiadiazole) instead of imidazo-triazole. These are synthesized via bromination and thiocyanation of precursor imidazothiadiazoles . The absence of sulfur in the target compound may influence electronic properties and metabolic stability.

Key Observations:

Sulfur-containing imidazothiadiazoles () exhibit distinct electronic profiles, which may alter redox activity or metabolic pathways .

Naphthalen-1-ylamide: Aromatic stacking interactions may favor binding to hydrophobic pockets in enzymes or receptors, similar to naphthalen-1-yloxy groups in 6m and 6c .

Synthetic Complexity :

• The target compound’s synthesis likely demands advanced cyclization strategies, whereas triazole analogs are accessible via modular click chemistry .